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Compound of Interest
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1-

(Methacryloyloxy)ethylphosphonic

acid

CAS No.: 65514-03-6

Cat. No.: B3055563

Get Quote

Executive Summary & Chemical Identity[1][2][3]
1-(Methacryloyloxy)ethylphosphonic acid (often referred to in industrial literature as MEP or

2-MEP; CAS: 65514-03-6) represents a class of acidic functional monomers designed for self-

etching adhesive applications. Unlike its phosphate-ester counterparts (e.g., 10-MDP), 1-MEP

features a phosphonic acid moiety characterized by a direct carbon-phosphorus (C-P) bond.

This guide provides a rigorous NMR characterization framework to distinguish 1-MEP from its

primary alternatives, specifically focusing on hydrolytic stability profiles and spectral fingerprints

that validate purity.

The Core Distinction: Phosphonate vs. Phosphate
1-MEP (Phosphonate): Contains a C-P bond. High chemical stability at the phosphorus

center; instability is localized to the methacrylate ester linkage.
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10-MDP (Phosphate): Contains a C-O-P bond. Susceptible to hydrolysis at both the

phosphate ester and the methacrylate ester, though protected by a long hydrophobic spacer.

[1]

Feature 1-MEP (Subject)
10-MDP (Gold
Standard)

4-META
(Alternative)

Functional Group
Phosphonic Acid (-

PO(OH)₂)

Dihydrogen

Phosphate (-O-

PO(OH)₂)

Anhydride /

Dicarboxylic Acid

P-Linkage
C-P (Hydrolytically

Stable)

C-O-P (Hydrolytically

Labile)
N/A

Spacer Length
Ethyl (C2) -

Hydrophilic

Decyl (C10) -

Hydrophobic
Phenyl/Ethyl

Key NMR Marker ³¹P: ~28–32 ppm ³¹P: ~0 ppm ¹H: Aromatic signals

Theoretical NMR Prediction & Structure
To ensure accurate characterization, we must first map the atomic connectivity to expected

spectral signals.

Chemical Structure: CH₂=C(CH₃)-COO-CH₂-CH₂-PO(OH)₂ (Note: While "1-" implies branching

in strict IUPAC, CAS 65514-03-6 is widely associated with the linear 2-phosphonoethyl

methacrylate isomer. This guide characterizes the linear isomer common in dental chemistry.)

Spectral Fingerprint Table
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Nucleus Moiety

Approx.[2][3]
[4][5][6][7]
Shift (

)

Multiplicity /
Coupling

Diagnostic
Value

³¹P -PO(OH)₂ 28.0 – 32.0 ppm
Singlet

(decoupled)

Critical Identity

Marker.

Differentiates

from phosphates

(~0 ppm).

¹H Vinyl (cis/trans) 5.6, 6.1 ppm Singlets (broad)
Polymerization

purity check.

¹H Ester -O-CH₂- 4.2 ppm Triplet / Multiplet
Shift indicates

ester hydrolysis.

¹H P-CH₂- 2.1 – 2.3 ppm
Multiplet (

coupling)

Confirms C-P

bond presence.

¹³C Carbonyl (C=O) 166 ppm Singlet
Verifies ester

functionality.

¹³C C-P Carbon ~26 ppm
Doublet (

Hz)

Definitive proof

of phosphonate

structure.

Experimental Protocol: Self-Validating NMR
Workflow
Objective: Establish a robust protocol that not only characterizes the molecule but

simultaneously assesses its hydrolytic integrity.

Reagents & Solvent Selection
Primary Characterization:DMSO-d6.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.sigmaaldrich.com/SG/en/search/(methacryloyloxy)methyl-phosphonic-acid?focus=products&page=1&perpage=30&sort=relevance&term=(methacryloyloxy)methyl%20phosphonic%20acid&type=product
https://precision.fda.gov/ginas/app/ui/substances/55ce5f79-2dec-4daa-8a8f-463f7f90d687
https://asrjs.com/pdfs/chemical-interaction-of-a-selfetch-adhesive-containing-10mdp-and-hema--with-dentin-by-infrared-and-nmr-spectroscopies-166.pdf
https://www.chemicalbook.com/ChemicalProductProperty_CN_CB23137248.htm
https://www.tandfonline.com/doi/pdf/10.1080/15685551.2015.1092015
https://www.vulcanchem.com/product/vc18861335
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Why: Inert, dissolves polar acidic monomers, prevents exchange of acidic protons,

allowing observation of -PO(OH)₂ protons (often broad singlets >10 ppm).

Stability Challenge:D₂O / Ethanol-d6 (1:1).

Why: Mimics aqueous adhesive formulations.[6] Ethanol ensures solubility of the

methacrylate backbone.

Step-by-Step Protocol
Sample Preparation:

Dissolve 15-20 mg of 1-MEP in 0.6 mL DMSO-d6.

Critical Step: Add 1.0 mg Triphenyl Phosphate (TPP) as an internal reference for ³¹P NMR

(

= -17.8 ppm). This validates the chemical shift scale and quantifies phosphorus purity.

Acquisition Parameters (400 MHz+):

¹H NMR: 16 scans, 30° pulse, D1 = 10s (ensure relaxation of vinyl protons for integration).

³¹P NMR: 64 scans, Inverse Gated Decoupling (to eliminate NOE for quantitative

integration), D1 = 5s.

Data Processing:

Phase correction is critical for ³¹P due to baseline rolling.

Integrate Vinyl protons (set to 2.0) relative to the P-CH₂ signal (set to 2.0). Deviation >5%

indicates impurity or polymerization.

Detailed NMR Analysis & Comparative Data
A. ³¹P NMR: The Purity Discriminator
The most powerful tool for characterizing 1-MEP is Phosphorus-31 NMR.
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1-MEP Signal: A sharp singlet at ~30 ppm.

Impurity - Inorganic Phosphate (Pi): Signal at 0 ppm.

Impurity - Hydrolysis Product (Phosphonic Acid): If the ester hydrolyzes, the cleavage of the

methacrylate group causes a minor upfield shift in the phosphonate signal, but the signal

remains in the 20-30 ppm range.

Comparison with 10-MDP: 10-MDP resonates at -0.5 to 0 ppm (Phosphate ester).

Insight: If you observe a signal at 0 ppm in a "pure" 1-MEP sample, it is contaminated with

phosphoric acid or residual synthesis reagents, NOT hydrolysis of the C-P bond (which is

stable).

B. ¹H NMR: Monitoring Hydrolytic Stability
The stability of 1-MEP is limited by its ester linkage, not the phosphonate.

Degradation Pathway Analysis:

NMR Tracking Markers:

Vinyl Region (5.5 - 6.2 ppm):

Intact 1-MEP: Two distinct singlets.

Hydrolysis (MAA): Signals shift slightly downfield.

Ester Linker (-O-CH₂-, ~4.2 ppm):

Intact: Triplet at 4.2 ppm.
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Hydrolyzed: This signal disappears and is replaced by a signal for the alcohol (-CH₂-OH)

of the byproduct at ~3.6 ppm.

Comparative Stability Data (Simulated from Literature
Trends)

Condition (37°C) 1-MEP (Phosphonate) 10-MDP (Phosphate)

Day 0 (pH 2) >99% Purity >99% Purity

Day 7 (pH 2) ~85% Intact (Ester hydrolysis)
~95% Intact (Hydrophobic

protection)

Day 30 (pH 2) <50% Intact ~80% Intact

Degradation Product
Methacrylic Acid + Phosphonic

Acid

Methacrylic Acid + Decanol-

Phosphate

Critical Finding: While the C-P bond of 1-MEP is chemically superior to the C-O-P bond of 10-

MDP, the short ethyl spacer of 1-MEP makes the ester linkage highly accessible to water,

leading to faster ester hydrolysis compared to the hydrophobic 10-MDP.

Visualization of Characterization Workflow
The following diagram outlines the logical flow for characterizing 1-MEP and distinguishing it

from contaminants or degradation products.
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Sample: 1-MEP Candidate

Dissolve in DMSO-d6
+ TPP Internal Std

Acquire 31P NMR
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(C-P Bond Confirmed)
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Signal @ ~0 ppm
(Phosphate Detected)

No (Is 10-MDP or Pi)

Acquire 1H NMR

Check Ester Linker
(4.2 ppm vs 3.6 ppm)

Triplet @ 4.2 ppm
(Pure 1-MEP)

Intact Ester

Triplet @ 3.6 ppm
(Hydrolysis: MAA + Alcohol)

Degraded
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Figure 1: Decision logic for NMR validation of 1-MEP purity and identity.
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Troubleshooting & Common Artifacts
Observation Cause Remediation

Broad ³¹P Signals
Chemical Shift Anisotropy

(CSA) or pH exchange.

Ensure sample is

homogeneous; add a trace of

acid/base to fix pH if studying

in D₂O.

Missing P-CH₂ Coupling Fast exchange or poor shim.

Use ¹H-¹³C HSQC to confirm

the CH₂ attached to P (Look

for doublet in carbon

dimension).

Extra Vinyl Signals Polymerization.[6][7][8]

Add radical inhibitor (BHT) to

NMR tube if analyzing over

long periods.
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Verific

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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